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Compound of Interest

Compound Name: Alvimopan-D7

Cat. No.: B15575017

Get Quote

An In-depth Examination of a Peripherally Acting Mu-Opioid Receptor Antagonist

Introduction
Alvimopan is a peripherally acting mu-opioid receptor antagonist designed to mitigate the

gastrointestinal side effects of opioid analgesics, primarily postoperative ileus. Its mechanism of

action is localized to the gastrointestinal tract, thereby preserving the central analgesic effects

of opioids. This technical guide provides a comprehensive overview of Alvimopan-D7, a

deuterated analog of Alvimopan often utilized as an internal standard in analytical studies. The

information presented herein is intended for researchers, scientists, and drug development

professionals.

Alvimopan-D7: Core Data
The deuterated form of Alvimopan, Alvimopan-D7, is a critical tool in pharmacokinetic and

metabolic studies due to its utility as an internal standard in mass spectrometry-based

bioanalysis.
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Identifier Value Source

CAS Number 2714418-83-2 (for Hydrate) [1]

Molecular Formula C₂₅H₂₇D₇N₂O₅ [1][2]

Molecular Weight 449.59 g/mol [1][2]

Synonyms

rac-N-[2-[[4-(3-

Hydroxyphenyl)-3,4-dimethyl-

1-piperidinyl]methyl]-1-oxo-3-

(phenyl)propyl]glycine-d7

Hydrate, ADL 8-2698-d7

Hydrate, LY 246736-d7

Hydrate, Entereg-d7 Hydrate

[1]

Mechanism of Action
Alvimopan functions as a competitive antagonist of the μ-opioid receptor (MOR) located in the

gastrointestinal tract.[3] Opioids, commonly used for postoperative pain management, bind to

these receptors, leading to a decrease in gastrointestinal motility and contributing to

postoperative ileus. By selectively blocking these peripheral receptors, alvimopan mitigates the

inhibitory effects of opioids on gut function without crossing the blood-brain barrier, thus

preserving central analgesia.[4] Alvimopan exhibits high affinity for the μ-opioid receptor with a

Ki of 0.4 nM.[5][6]

Signaling Pathway of Mu-Opioid Receptor in Enteric
Neurons
The binding of opioid agonists to the μ-opioid receptor, a G protein-coupled receptor (GPCR)

on enteric neurons, initiates an intracellular signaling cascade that results in decreased

neuronal excitability and reduced neurotransmitter release. This ultimately leads to diminished

gastrointestinal motility. Alvimopan competitively binds to this receptor, preventing the agonist-

induced signaling cascade.
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Mu-Opioid Receptor Signaling Pathway in Enteric Neurons.

Pharmacokinetic Profile of Alvimopan
Alvimopan exhibits limited systemic absorption, which is key to its peripherally selective action.
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Parameter Value Source

Bioavailability < 6% [5][7]

Time to Peak Plasma

Concentration (Tmax)
~2 hours [5][8]

Peak Plasma Concentration

(Cmax)

10.98 ng/mL (after 12 mg twice

daily for 5 days)
[5]

Volume of Distribution (Vd) 20-40 L [8]

Plasma Protein Binding 80-90% [3]

Metabolism
Primarily by gut microflora to

an active metabolite
[3][5][8]

Terminal Half-Life 10-17 hours [7][8]

Elimination Primarily biliary excretion [3]

Clinical Efficacy in Postoperative Ileus
Multiple Phase III clinical trials have demonstrated the efficacy of alvimopan in accelerating the

recovery of gastrointestinal function following bowel resection surgery.

Endpoint Result Source

Time to GI-2 Recovery (First

solid food and first bowel

movement)

Accelerated by 13 to 26 hours

vs. placebo
[5]

Time to GI-3 Recovery (First

solid food, flatus, and bowel

movement)

Accelerated by 10 to 20 hours

vs. placebo
[5]

Time to Hospital Discharge

Order Written

Accelerated by 13 to 21 hours

vs. placebo
[7]

Experimental Protocols
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Radioligand Binding Assay for Mu-Opioid Receptor
Affinity
This protocol outlines a general procedure for determining the binding affinity of a test

compound like alvimopan for the μ-opioid receptor.

1. Materials:

Receptor Source: Membranes from CHO cells stably expressing the human μ-opioid

receptor.

Radioligand: [³H]-DAMGO (a selective μ-opioid agonist).

Test Compound: Alvimopan.

Non-specific Binding Control: Naloxone or unlabeled DAMGO at a high concentration.

Assay Buffer: 50 mM Tris-HCl, pH 7.4.

Filtration Apparatus: Glass fiber filters and a cell harvester.

Scintillation Counter.

2. Procedure:

Prepare serial dilutions of alvimopan.

In a 96-well plate, add the assay buffer, the radioligand ([³H]-DAMGO) at a concentration

near its Kd, and varying concentrations of alvimopan.

For total binding wells, no competing ligand is added. For non-specific binding wells, a high

concentration of naloxone is added.

Initiate the binding reaction by adding the cell membrane preparation.

Incubate the plate at 25°C for 60-90 minutes to allow the binding to reach equilibrium.
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Terminate the reaction by rapid filtration through glass fiber filters, which traps the receptor-

bound radioligand.

Wash the filters with ice-cold assay buffer to remove unbound radioligand.

Measure the radioactivity on the filters using a scintillation counter.

Calculate the specific binding by subtracting the non-specific binding from the total binding.

Determine the IC₅₀ value (the concentration of alvimopan that inhibits 50% of the specific

binding of the radioligand) by plotting the percentage of specific binding against the logarithm

of the alvimopan concentration.

Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.[9]

In Vitro Gastrointestinal Motility Assay
This protocol describes a general method to assess the effect of compounds on the contractility

of isolated intestinal tissue.

1. Materials:

Tissue: A segment of guinea pig ileum or other suitable intestinal tissue.

Organ Bath: Containing Tyrode's solution, maintained at 37°C and aerated with 95% O₂ / 5%

CO₂.

Isotonic Transducer and Data Acquisition System.

Opioid Agonist: Morphine.

Test Compound: Alvimopan.

2. Procedure:

Mount the isolated ileum segment in the organ bath.

Apply a resting tension and allow the tissue to equilibrate until regular spontaneous

contractions are observed.
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Record a stable baseline of contractions.

Introduce an opioid agonist (e.g., morphine) to the bath to inhibit contractions.

After observing the inhibitory effect, add alvimopan to the bath to assess its ability to reverse

the opioid-induced inhibition of motility.

Record the changes in the frequency and amplitude of contractions.

Clinical Trial Methodology for Postoperative Ileus
The following outlines a typical design for a Phase III clinical trial evaluating alvimopan for the

management of postoperative ileus.

1. Study Design: Randomized, double-blind, placebo-controlled, multicenter trial.[10][11]

2. Patient Population: Adults undergoing partial large or small bowel resection with primary

anastomosis.[10][11]

3. Intervention:

Treatment Group: Oral alvimopan (e.g., 12 mg) administered preoperatively and twice daily

postoperatively until hospital discharge or for a maximum of 7 days.[10]

Control Group: Placebo administered on the same schedule.

4. Primary Efficacy Endpoint: Time to recovery of gastrointestinal function, often a composite

measure of:

GI-2: Time to first toleration of solid food and first bowel movement.[12]

GI-3: Time to first toleration of solid food and first passage of flatus or bowel movement.[5]

5. Secondary Endpoints:

Time to hospital discharge order written.

Postoperative length of stay.
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Incidence of postoperative ileus-related morbidity.

Opioid consumption and pain scores.

6. Data Analysis: Time-to-event endpoints are typically analyzed using a Cox proportional

hazards model.

Experimental Workflow
The development of a peripherally acting mu-opioid receptor antagonist like alvimopan follows

a structured workflow from preclinical evaluation to clinical validation.
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Drug Development Workflow for a Peripherally Acting Mu-Opioid Antagonist.
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Conclusion
Alvimopan-D7 serves as an indispensable tool for the precise quantification of alvimopan in

biological matrices, supporting robust pharmacokinetic and clinical investigations. Alvimopan

itself has a well-defined mechanism of action as a peripherally selective mu-opioid receptor

antagonist. Extensive clinical data has established its efficacy in accelerating the recovery of

gastrointestinal function in patients undergoing bowel resection. The experimental protocols

and workflows detailed in this guide provide a framework for the continued research and

development of similar peripherally acting compounds.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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